Cas no 41041-19-4 (2-Pyrimidinethiol hydrochloride)

2-Pyrimidinethiol hydrochloride structure
41041-19-4 structure
Product Name:2-Pyrimidinethiol hydrochloride
CAS No:41041-19-4
MF:C4H5ClN2S
MW:148.613898038864
CID:6640600
PubChem ID:12216433
Update Time:2024-01-23

2-Pyrimidinethiol hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 1H-pyrimidine-2-thione;hydrochloride
    • AKOS030700449
    • AKOS003071628
    • 2-mercaptopyrimidine hydrochloride
    • SCHEMBL11573596
    • 2-pyrimidinethiol hydrochloride
    • 41041-19-4
    • Z87001196
    • 2-Pyrimidinethiol hydrochloride
    • Inchi: 1S/C4H4N2S.ClH/c7-4-5-2-1-3-6-4;/h1-3H,(H,5,6,7);1H
    • InChI Key: LNJKRDXYZRKJQD-UHFFFAOYSA-N
    • SMILES: Cl.S=C1N=CC=CN1

Computed Properties

  • Exact Mass: 147.9861970g/mol
  • Monoisotopic Mass: 147.9861970g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 0
  • Complexity: 137
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 56.5Ų
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